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Compound of Interest

Compound Name: 2,3-Dichlorobenzoic acid-13C

Cat. No.: B562101 Get Quote

Technical Guide: 2,3-Dichlorobenzoic Acid-¹³C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical profile of 2,3-

Dichlorobenzoic acid-¹³C, a stable isotope-labeled compound crucial for a range of research

and development applications, including its use as an internal standard in quantitative mass

spectrometry-based studies.

Compound Information
2,3-Dichlorobenzoic acid-¹³C is a synthesized, isotopically enriched form of 2,3-Dichlorobenzoic

acid. The incorporation of a ¹³C atom provides a distinct mass shift, making it an ideal internal

standard for the accurate quantification of the unlabeled analyte in complex matrices.

Table 1: Chemical and Physical Properties
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Property Value

Chemical Name 2,3-Dichlorobenzoic acid-¹³C

Unlabeled CAS Number 50-45-3[1]

Labeled CAS Number 1184971-82-1[2]

Molecular Formula C₆¹³CH₄Cl₂O₂[2]

Molecular Weight 192.01 g/mol [2]

Appearance White to off-white solid

Melting Point 168-170 °C (for unlabeled)

Solubility
Soluble in organic solvents such as methanol,

acetonitrile, and DMSO.

Analytical Data
The following tables summarize the typical quantitative data obtained from a batch-specific

Certificate of Analysis. These values are representative and may vary slightly between batches.

Table 2: Purity and Isotopic Enrichment

Parameter Method Result

Chemical Purity HPLC-UV ≥98.0%

Isotopic Enrichment Mass Spectrometry ≥99 atom % ¹³C

Isotopic Purity Mass Spectrometry Conforms to structure

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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The chemical purity of 2,3-Dichlorobenzoic acid-¹³C is determined using a gradient reversed-

phase HPLC method.[3][4]

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase A: 0.01 M Ammonium acetate buffer (pH 2.5) and methanol (50:50, v/v).[3][4]

Mobile Phase B: Methanol and water (80:20, v/v).[3][4]

Gradient Program:

0-5 min: 100% A

5-20 min: Linear gradient to 100% B

20-25 min: 100% B

25-30 min: Return to 100% A

Flow Rate: 1.2 mL/min.[3][4]

Detection Wavelength: 210 nm.[3][4]

Injection Volume: 10 µL.

Data Analysis: The purity is calculated based on the area percentage of the main peak

relative to the total peak area.

Isotopic Enrichment and Purity by Mass Spectrometry
The isotopic enrichment and confirmation of the isotopic distribution are performed using high-

resolution mass spectrometry (HRMS).

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or Q-TOF,

coupled to an electrospray ionization (ESI) source.

Ionization Mode: Negative ESI.
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Infusion Solvent: 50:50 Acetonitrile:Water with 0.1% formic acid.

Mass Range: m/z 100-300.

Data Analysis: The isotopic enrichment is determined by comparing the ion intensities of the

labeled ([M-H]⁻) and unlabeled ([M-H]⁻) species. The isotopic purity is confirmed by the

observed isotopic pattern matching the theoretical distribution for the ¹³C-labeled compound.

Visualized Workflow
The following diagram illustrates the general workflow for the quality control analysis of 2,3-

Dichlorobenzoic acid-¹³C.

Figure 1. Quality Control Workflow for 2,3-Dichlorobenzoic Acid-¹³C
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Caption: Figure 1. Quality Control Workflow for 2,3-Dichlorobenzoic Acid-¹³C.

This technical guide is intended to provide a comprehensive overview for researchers and

professionals in drug development. For batch-specific data, please refer to the Certificate of

Analysis provided with the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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